5-(4-Benzyloxyphenyl)-3-trifluoromethoxyphenol, 95%

• IUPAC Name: 3-(4-phenylmethoxyphenyl)-5-(trifluoromethoxy)phenol
• InChI: InChI=1S/C20H15F3O3/c21-20(22,23)26-19-11-16(10-17(24)12-19)15-6-8-18(9-7-15)25-13-14-4-2-1-3-5-14/h1-12,24H,13H2
• InChI Key: QPYZKSLPLQVKBS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=CC(=CC(=C3)OC(F)(F)F)O
• Molecular Formula: C20H15F3O3
• DSSTOX Substance ID: DTXSID00686767
• Molecular Weight: 360.3 g/mol
• CAS RN: 1261952-97-9

Description

5-(4-Benzyloxyphenyl)-3-trifluoromethoxyphenol, 95% (5-BTP-3-TFM-P95) is an organic compound with a wide range of applications in medicinal and chemical research. This compound is a versatile chemical reagent with a number of unique properties that make it a useful tool in the lab. 5-BTP-3-TFM-P95 has been used in a variety of scientific research applications, including synthesis of pharmaceuticals, drug development, and biochemical and physiological studies.

Scientific Research Applications

5-BTP-3-TFM-P95 has been used in a number of scientific research applications. It has been used as a reagent in the synthesis of pharmaceuticals, including antifungal agents, anti-inflammatory agents, and anti-cancer agents. Additionally, 5-BTP-3-TFM-P95 has been used in drug development studies, as it has been shown to enhance the potency of certain drugs. Furthermore, 5-BTP-3-TFM-P95 has been used in biochemical and physiological studies, as it has been shown to interact with certain enzymes and receptors in the body.

Mechanism of Action

The mechanism of action of 5-BTP-3-TFM-P95 is not fully understood. However, it is believed that the compound binds to certain enzymes and receptors in the body, which leads to the desired biochemical and physiological effects. Additionally, the compound has been shown to interact with certain drugs, which can enhance their potency.
Biochemical and Physiological Effects
5-BTP-3-TFM-P95 has been shown to have a number of biochemical and physiological effects. It has been shown to have anti-inflammatory, antifungal, and anti-cancer effects. Additionally, it has been shown to have an effect on certain enzymes and receptors in the body, which can lead to various physiological effects.

Advantages and Limitations for Lab Experiments

5-BTP-3-TFM-P95 has a number of advantages for lab experiments. The compound is relatively inexpensive and easy to obtain, and the synthesis process is relatively straightforward. Additionally, the compound is very pure, with a purity of 95%, which makes it ideal for use in laboratory experiments. However, the compound is not very stable, and it can degrade over time. Additionally, the compound is not water-soluble, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for the use of 5-BTP-3-TFM-P95. The compound could be further studied for its potential therapeutic applications, as it has already been shown to have anti-inflammatory, antifungal, and anti-cancer effects. Additionally, the compound could be used in drug development studies, as it has been shown to enhance the potency of certain drugs. Furthermore, the compound could be used in biochemical and physiological studies, as it has been shown to interact with certain enzymes and receptors in the body. Finally, the compound could be used in the synthesis of novel pharmaceuticals and other chemicals.

Synthesis Methods

The synthesis of 5-BTP-3-TFM-P95 is based on the reaction between 4-benzyloxyphenol and trifluoromethoxyphenol in the presence of an acid catalyst. The reaction is carried out in a two-phase system at a temperature of 70-80 °C. The acid catalyst used in the synthesis of 5-BTP-3-TFM-P95 is usually anhydrous sulfuric acid or p-toluenesulfonic acid. The reaction is typically complete within 4-6 hours, and the product is isolated by extraction with an organic solvent. The final product is a white solid with a purity of 95%.